Cas no 129475-77-0 (2-(2,2-Dimethylpropyl)cyclohexan-1-ol)

• Product Name: 2-(2,2-Dimethylpropyl)cyclohexan-1-ol
• CAS No: 129475-77-0
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5565040
• PubChem ID: 58974907
• Update Time: 2025-06-11

2-(2,2-Dimethylpropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11993679
• EN300-1636881
• 2-(2,2-dimethylpropyl)cyclohexan-1-ol
• 129475-77-0
• 2-(2,2-Dimethylpropyl)cyclohexan-1-ol

• Inchi： 1S/C11H22O/c1-11(2,3)8-9-6-4-5-7-10(9)12/h9-10,12H,4-8H2,1-3H3
• InChI Key： PJAFKOOQCKZEPT-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CC(C)(C)C

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(2,2-Dimethylpropyl)cyclohexan-1-ol

Research Brief on 2-(2,2-Dimethylpropyl)cyclohexan-1-ol (CAS: 129475-77-0) in Chemical Biology and Pharmaceutical Applications

2-(2,2-Dimethylpropyl)cyclohexan-1-ol (CAS: 129475-77-0) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexanol backbone and tert-butyl substitution, has shown promising potential in various applications, including drug development, fragrance synthesis, and as an intermediate in organic synthesis. Recent studies have focused on its stereochemical properties, biological activity, and potential therapeutic applications, making it a compound of significant interest to researchers.

One of the key areas of research involving 2-(2,2-Dimethylpropyl)cyclohexan-1-ol is its role as a chiral building block in pharmaceutical synthesis. The compound's stereocenters and rigid cyclohexane ring make it an attractive candidate for the development of enantioselective drugs. Recent publications have highlighted its use in the synthesis of novel antiviral and anti-inflammatory agents, where its structural features contribute to enhanced binding affinity and selectivity toward target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of protease inhibitors, showing improved pharmacokinetic profiles compared to earlier analogs.

In addition to its pharmaceutical applications, 2-(2,2-Dimethylpropyl)cyclohexan-1-ol has been investigated for its utility in fragrance and flavor chemistry. Its woody, amber-like olfactory properties have led to its inclusion in high-end perfumery, as reported in recent patents by leading fragrance companies. Researchers have also explored its biodegradability and environmental impact, with studies indicating favorable degradation profiles under aerobic conditions, which is critical for sustainable industrial applications.

Another emerging area of interest is the compound's potential as a modulator of biological pathways. Preliminary in vitro studies suggest that 2-(2,2-Dimethylpropyl)cyclohexan-1-ol may interact with G-protein-coupled receptors (GPCRs) involved in inflammation and pain perception. While the exact mechanisms remain under investigation, these findings open new avenues for its use in analgesic and anti-inflammatory drug development. Collaborative research between academic institutions and pharmaceutical companies is currently underway to further elucidate these effects and optimize the compound's therapeutic potential.

Despite its promise, challenges remain in the large-scale synthesis and purification of 2-(2,2-Dimethylpropyl)cyclohexan-1-ol. Recent advancements in catalytic asymmetric synthesis, however, have addressed some of these issues, enabling higher yields and enantiomeric purity. A 2024 study in Organic Process Research & Development detailed a novel catalytic system using chiral ligands, achieving >95% enantiomeric excess (ee) and scalable production. These developments are expected to facilitate broader adoption of the compound in industrial and pharmaceutical settings.

In conclusion, 2-(2,2-Dimethylpropyl)cyclohexan-1-ol (CAS: 129475-77-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to fragrance chemistry, underscore its importance in the field. Ongoing studies aim to further explore its biological activities and optimize synthetic routes, ensuring its continued relevance in future research and industrial applications. Researchers and industry professionals are encouraged to monitor developments in this area, as the compound's full potential is yet to be realized.